Cas no 375857-96-8 (1H-1,2,4-Triazole, 1-(3-bromophenyl)-)

1H-1,2,4-Triazole, 1-(3-bromophenyl)- structure
375857-96-8 structure
Product Name:1H-1,2,4-Triazole, 1-(3-bromophenyl)-
CAS No:375857-96-8
MF:C8H6BrN3
MW:224.057340145111
CID:1484972
PubChem ID:22329498
Update Time:2025-04-21

1H-1,2,4-Triazole, 1-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-(3-bromophenyl)-
    • 1-(3-bromophenyl)-1H-1,2,4-triazole
    • 375857-96-8
    • 1-(3-Bromophenyl)-1,2,4-triazole
    • 1-(3-bromophenyl)-1H-[1,2,4]triazole
    • EN300-7353707
    • YJQBLWWHFYAXRA-UHFFFAOYSA-N
    • SCHEMBL1788007
    • Z1551946490
    • DA-06329
    • Inchi: 1S/C8H6BrN3/c9-7-2-1-3-8(4-7)12-6-10-5-11-12/h1-6H
    • InChI Key: YJQBLWWHFYAXRA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1C=NC=N1

Computed Properties

  • Exact Mass: 222.97458
  • Monoisotopic Mass: 222.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2
  • XLogP3: 2.4

Experimental Properties

  • PSA: 30.71

1H-1,2,4-Triazole, 1-(3-bromophenyl)- Pricemore >>

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A2B Chem LLC
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